Cas no 2229484-01-7 (3-(4-bromo-2,6-difluorophenyl)but-3-en-1-amine)

• Product Name: 3-(4-bromo-2,6-difluorophenyl)but-3-en-1-amine
• CAS No: 2229484-01-7
• MF: C₁₀H₁₀BrF₂N
• MW: 262.093908786774
• CID: 5832184
• PubChem ID: 165784727
• Update Time: 2025-07-15

3-(4-bromo-2,6-difluorophenyl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-2,6-difluorophenyl)but-3-en-1-amine
• 2229484-01-7
• EN300-1924024

• Inchi： 1S/C10H10BrF2N/c1-6(2-3-14)10-8(12)4-7(11)5-9(10)13/h4-5H,1-3,14H2
• InChI Key： RWNHJUJEEMBDJM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)F)C(=C)CCN)F

Computed Properties

• Exact Mass: 260.99647g/mol
• Monoisotopic Mass: 260.99647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 3-(4-bromo-2,6-difluorophenyl)but-3-en-1-amine

Introduction to 3-(4-bromo-2,6-difluorophenyl)but-3-en-1-amine (CAS No. 2229484-01-7)

3-(4-bromo-2,6-difluorophenyl)but-3-en-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2229484-01-7, features a bifluorinated aromatic ring system connected to an amine-substituted butenyl side chain. The presence of both bromine and fluorine atoms in the aromatic ring imparts distinct electronic and steric characteristics, making it a valuable scaffold for the development of novel bioactive molecules.

The structural motif of 3-(4-bromo-2,6-difluorophenyl)but-3-en-1-amine is particularly intriguing from a medicinal chemistry perspective. The combination of a butenyl group and a difluorinated phenyl ring creates a molecule with potential applications in various therapeutic areas. Specifically, the electron-withdrawing nature of the fluorine atoms can modulate the reactivity and binding affinity of the compound, while the bromine atom serves as a versatile handle for further chemical modifications.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability and improved bioavailability. The introduction of fluorine atoms into pharmaceutical molecules often leads to increased lipophilicity and resistance to enzymatic degradation, which are critical factors for drug efficacy. The compound 3-(4-bromo-2,6-difluorophenyl)but-3-en-1-amine exemplifies this trend, as its dual-fluorinated phenyl ring is likely to exhibit these desirable properties.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The butenyl side chain provides a flexible aliphatic backbone that can be further functionalized to target specific biological pathways. For instance, such modifications could enhance binding interactions with protein receptors or improve cellular uptake. Additionally, the presence of an amine group offers opportunities for hydrogen bonding interactions, which are crucial for receptor binding affinity.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug discovery. These molecules often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. The compound 3-(4-bromo-2,6-difluorophenyl)but-3-en-1-amine aligns with this trend, as its structural features are likely to contribute to favorable drug-like properties such as solubility, permeability, and metabolic stability.

Recent advancements in computational chemistry have enabled more efficient screening and design of fluorinated drug candidates. By leveraging molecular modeling techniques, researchers can predict the binding modes and interactions of compounds like 3-(4-bromo-2,6-difluorophenyl)but-3-en-1-amine with biological targets. This approach has significantly accelerated the drug discovery process and has led to the identification of several promising candidates for further development.

The synthesis of complex organic molecules such as 3-(4-bromo-2,6-difluorophenyl)but-3-en-1-amine represents another area where significant progress has been made. Modern synthetic methodologies have been developed to streamline the preparation of multifunctionalized aromatic compounds. These methods often involve palladium-catalyzed cross-coupling reactions, which allow for precise functionalization at specific positions on the aromatic ring. Such advances have made it feasible to construct intricate molecular architectures with high efficiency.

In conclusion, 3-(4-bromo-2,6-difluorophenyl)but-3-en-1-amine (CAS No. 2229484-01-7) is a structurally unique and pharmacologically relevant compound that holds considerable promise in pharmaceutical research. Its combination of fluorinated and brominated aromatic moieties, coupled with an amine-substituted butenyl side chain, makes it an attractive scaffold for developing novel bioactive molecules. The growing interest in fluorinated compounds and advancements in synthetic chemistry further underscore its potential as a valuable tool in drug discovery.